Cas no 26059-40-5 (2-(2-Iodophenyl)ethan-1-ol)

• Product Name: 2-(2-Iodophenyl)ethan-1-ol
• CAS No: 26059-40-5
• MF: C₈H₉IO
• MW: 248.060934782028
• MDL: MFCD12031769
• CID: 1094360
• PubChem ID: 11064750
• Update Time: 2025-10-29

2-(2-Iodophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Iodophenyl)ethan-1-ol
• 2-(2-iodophenyl)ethanol
• 2-(2'-iodophenyl)ethanol
• 2-iodobenzeneethanol
• 2-iodophenyl ethanol
• Benzeneethanol,2-iodo
• o-iodophenethyl alcohol
• Benzeneethanol, 2-iodo-
• BBA05940
• A924813
• AKOS022189003
• SY096684
• CS-0045354
• I12014
• MFCD12031769
• WUQBSMKQSLCUFC-UHFFFAOYSA-N
• 26059-40-5
• DS-9144
• SB73809
• A1-13844
• SCHEMBL3164443
• EN300-5614723
• BENZENEETHANOL, B-IODO-

• MDL： MFCD12031769
• Inchi： 1S/C8H9IO/c9-8-4-2-1-3-7(8)5-6-10/h1-4,10H,5-6H2
• InChI Key： WUQBSMKQSLCUFC-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1CCO

Computed Properties

• Exact Mass: 247.97000
• Monoisotopic Mass: 247.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 294.7℃ at 760 mmHg
• PSA: 20.23000
• LogP: 1.82600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(2-Iodophenyl)ethan-1-ol

Introduction to 2-(2-Iodophenyl)ethan-1-ol (CAS No: 26059-40-5)

2-(2-Iodophenyl)ethan-1-ol, chemically known by its CAS number 26059-40-5, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring an iodo-substituted benzene ring connected to an ethanol side chain, has garnered attention due to its versatile applications in medicinal chemistry and material science. The presence of the iodine atom at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in various synthetic pathways.

The structural motif of 2-(2-Iodophenyl)ethan-1-ol positions it as a key precursor in the synthesis of more complex molecules. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, makes it particularly useful in constructing biaryl frameworks, which are prevalent in many biologically active compounds. These reactions leverage the electrophilic nature of the iodine atom, facilitating the formation of carbon-carbon bonds under mild conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. 2-(2-Iodophenyl)ethan-1-ol has emerged as a compound of interest in this domain. Its structural features suggest potential applications in the design of ligands for G-protein coupled receptors (GPCRs) and other membrane-bound receptors. Preliminary studies have indicated that derivatives of this molecule may exhibit properties conducive to modulating neurotransmitter activity, offering a promising avenue for further investigation.

The pharmaceutical industry has long been intrigued by the potential of aryl-alcohol derivatives due to their diverse biological activities. 2-(2-Iodophenyl)ethan-1-ol serves as a versatile building block for synthesizing analogs with tailored pharmacological properties. Researchers have explored its utility in generating compounds with anti-inflammatory, analgesic, and even anticancer potential. The iodo substituent allows for further functionalization via palladium-catalyzed reactions, enabling the creation of complex molecular architectures that could enhance drug efficacy and selectivity.

Advances in synthetic methodologies have further highlighted the importance of 2-(2-Iodophenyl)ethan-1-ol. Modern techniques such as flow chemistry and microwave-assisted synthesis have streamlined its preparation, making it more accessible for large-scale applications. These innovations have not only improved yield but also reduced reaction times, thereby enhancing overall efficiency in drug discovery pipelines. The compound's stability under various conditions also makes it an attractive candidate for industrial processes.

The role of 2-(2-Iodophenyl)ethan-1-ol extends beyond pharmaceuticals into materials science. Its ability to form stable radicals due to the presence of the iodine atom has been exploited in polymer chemistry. Researchers are investigating its potential as a monomer or cross-linking agent in the development of advanced materials with unique electronic properties. These materials could find applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells.

Recent breakthroughs in computational chemistry have also contributed to a deeper understanding of 2-(2-Iodophenyl)ethan-1-ol's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. Such simulations are invaluable for predicting binding affinities and designing derivatives with improved pharmacokinetic profiles. This interdisciplinary approach combining experimental data with computational analysis is shaping the future of drug development.

The environmental impact of chemical synthesis is another critical consideration when evaluating compounds like 2-(2-Iodophenyl)ethan-1-ol. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable ligands or solvent-free conditions are being explored to enhance sustainability. These efforts align with global initiatives aimed at promoting green chemistry principles across all sectors.

In conclusion, 2-(2-Iodophenyl)ethan-1-ol (CAS No: 26059-40-5) represents a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding evolves, so too will the applications and innovations derived from this versatile molecule.